Cas no 3364-78-1 (2-(chloromethyl)-1,3-thiazole)

• Product Name: 2-(chloromethyl)-1,3-thiazole
• CAS No: 3364-78-1
• MF: C₄H₄ClNS
• MW: 133.599258422852
• MDL: MFCD09907885
• CID: 304123
• PubChem ID: 14090864
• Update Time: 2025-05-22

2-(chloromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)thiazole
• 2-(Chloromethyl)-1,3-thiazole hydrochloride
• 2-Chloromethyl-thiazole
• Thiazole, 2-(chloromethyl)-
• 2-(chloromethyl)-1,3-thiazole
• chloromethylthiazole
• ZHAKAIBZKYHXJS-UHFFFAOYSA-N
• EN300-79192
• chloromethyl-thiazole
• DTXSID00555742
• J-506331
• AB42463
• 3364-78-1
• FT-0600070
• AKOS005175046
• A21430
• F2173-0033
• BCP26711
• 2-chloromethylthiazole
• BL005472
• MFCD07778428
• SCHEMBL345097
• GS-6080
• 2-Methyl-2-phenyl-propanedioic Acid 1,3-Diethyl Ester; Methylphenyl-malonic Acid Diethyl Ester; Methylphenyl-propanedioic Acid Diethyl Ester; Diethyl 2-Methyl-2-phenylmalonate; NSC 147481
• DB-006090
• ALBB-015136

• MDL： MFCD09907885
• Inchi： 1S/C4H4ClNS/c5-3-4-6-1-2-7-4/h1-2H,3H2
• InChI Key： ZHAKAIBZKYHXJS-UHFFFAOYSA-N
• SMILES： ClCC1=NC=CS1

Computed Properties

• Exact Mass: 132.97500
• Monoisotopic Mass: 132.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 182 ºC
• Flash Point: 64 ºC
• Refractive Index: 1.564
• PSA: 41.13000
• LogP: 1.88190

2-(chloromethyl)-1,3-thiazole Security Information

• HazardClass：IRRITANT

Additional information on 2-(chloromethyl)-1,3-thiazole

2-(Chloromethyl)-1,3-thiazole: A Comprehensive Overview

The compound with CAS No. 3364-78-1, commonly referred to as 2-(chloromethyl)-1,3-thiazole, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a chloromethyl group. The thiazole ring itself is a five-membered aromatic heterocycle consisting of sulfur and nitrogen atoms, making it a versatile building block for various chemical applications.

2-(chloromethyl)-1,3-thiazole has been extensively studied for its potential in drug discovery, polymer chemistry, and agrochemicals. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of antitumor agents. For instance, studies have shown that derivatives of this compound exhibit promising cytotoxic activity against various cancer cell lines, making it a valuable candidate for further exploration in oncology research.

The synthesis of 2-(chloromethyl)-1,3-thiazole typically involves the reaction of 1,3-thiazole with chloromethylation agents under specific conditions. This process is well-documented in organic chemistry literature and has been optimized to achieve high yields and purity. The compound's stability and reactivity make it an ideal precursor for the construction of more complex molecular architectures.

In terms of physical properties, 2-(chloromethyl)-1,3-thiazole is a crystalline solid with a melting point of approximately 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties are advantageous for its use in solution-based chemical reactions and purification processes.

One of the most exciting developments involving 2-(chloromethyl)-1,3-thiazole is its application in polymer science. Researchers have explored its use as a crosslinking agent in the synthesis of advanced polymers with tailored mechanical and thermal properties. For example, recent studies have demonstrated that incorporating this compound into polyurethane matrices significantly enhances their tensile strength and thermal stability.

Moreover, 2-(chloromethyl)-1,3-thiazole has found utility in agrochemicals as an intermediate for the synthesis of fungicides and insecticides. Its ability to undergo nucleophilic substitution reactions makes it a valuable component in the design of bioactive molecules with improved efficacy and reduced environmental impact.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-(chloromethyl)-1,3-thiazole, providing insights into its reactivity and potential applications in electronic materials. For instance, density functional theory (DFT) calculations have revealed that this compound exhibits favorable electronic characteristics for use in organic electronics, such as field-effect transistors and light-emitting diodes.

In conclusion, 2-(chloromethyl)-1,3-thiazole (CAS No. 3364-78-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as an important building block for future innovations in drug discovery, polymer chemistry, and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow further.